N-methyl-3-(2-phenoxyethoxy)-N-phenylbenzamide

• Molecular Formula: C22H21NO3
• Molecular Weight: 347.4 g/mol
• IUPAC Name: N-methyl-3-(2-phenoxyethoxy)-N-phenylbenzamide
• InChI: InChI=1S/C22H21NO3/c1-23(19-10-4-2-5-11-19)22(24)18-9-8-14-21(17-18)26-16-15-25-20-12-6-3-7-13-20/h2-14,17H,15-16H2,1H3
• InChI Key: IYTGNFBMRDDISB-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)OCCOC3=CC=CC=C3

Description

N-methyl-3-(2-phenoxyethoxy)-N-phenylbenzamide, commonly known as MPEP, is a selective antagonist of metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in 1997 by a group of researchers at Merck Research Laboratories. Since then, MPEP has been widely used in scientific research to understand the role of mGluR5 in various physiological and pathological conditions.

Mechanism of Action

MPEP acts as a selective antagonist of N-methyl-3-(2-phenoxyethoxy)-N-phenylbenzamide, which is a G protein-coupled receptor that modulates the release of glutamate in the brain. By blocking the activity of N-methyl-3-(2-phenoxyethoxy)-N-phenylbenzamide, MPEP reduces the excitatory neurotransmission mediated by glutamate, leading to a decrease in neuronal activity.
Biochemical and Physiological Effects:
MPEP has been shown to have various biochemical and physiological effects, such as reducing the release of glutamate, decreasing the activity of the NMDA receptor, and modulating the activity of various ion channels. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and to reduce the symptoms of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MPEP in lab experiments is its selectivity for N-methyl-3-(2-phenoxyethoxy)-N-phenylbenzamide, which allows for the specific modulation of glutamatergic neurotransmission. However, MPEP has some limitations, such as its poor solubility in water and its low bioavailability, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the use of MPEP in scientific research. One area of interest is the role of N-methyl-3-(2-phenoxyethoxy)-N-phenylbenzamide in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the potential therapeutic use of MPEP in psychiatric disorders, such as schizophrenia and addiction. Finally, there is ongoing research into the development of more potent and selective N-methyl-3-(2-phenoxyethoxy)-N-phenylbenzamide antagonists, which could lead to the development of new treatments for neurological and psychiatric disorders.

Synthesis Methods

The synthesis of MPEP involves several steps, starting with the reaction of 3-bromoaniline with potassium phthalimide to form N-(3-bromoanilino)phthalimide. This compound is then reacted with chloromethyl ethyl ether to give N-(3-bromoanilino)-3-(2-chloroethoxy)phthalimide. The final step involves the reaction of this compound with N-methylanthranilic acid to form MPEP.

Scientific Research Applications

MPEP has been extensively used in scientific research to study the role of N-methyl-3-(2-phenoxyethoxy)-N-phenylbenzamide in various neurological and psychiatric disorders, such as Alzheimer's disease, Parkinson's disease, schizophrenia, and addiction. It has also been used to investigate the physiological functions of N-methyl-3-(2-phenoxyethoxy)-N-phenylbenzamide in learning and memory, pain perception, and synaptic plasticity.